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Compound of Interest

Compound Name: Isolan

Cat. No.: B1672246

Disclaimer: Isolan (1-isopropyl-3-methyl-5-pyrazolyl dimethylcarbamate) is an obsolete
carbamate insecticide and is not registered for current use in many countries, including the
United States and the United Kingdom.[1] The following application notes and protocols are
intended for historical reference and research purposes only and do not constitute a
recommendation for its use. All handling and application of pesticides should be conducted in
strict accordance with current local regulations and safety guidelines.

Introduction

Isolan is a carbamate insecticide that acts as a potent acetylcholinesterase (AChE) inhibitor.[2]
Carbamate pesticides function similarly to organophosphates by interfering with the nervous
system of insects, leading to paralysis and death.[1] Historically, Isolan was investigated for its
contact, systemic, and fumigant action against a range of greenhouse pests.[3] Its use has
been largely discontinued due to a variety of factors, including the development of newer, more
selective insecticides and concerns regarding its toxicity. These notes provide a framework for
the research application and evaluation of Isolan in a controlled greenhouse environment.

Chemical and Physical Properties
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Property Value

CAS Number 119-38-0
Molecular Formula C10H17N302
Molecular Weight 211.26 g/mol
Physical State Colorless liquid

Mechanism of Action: Acetylcholinesterase
Inhibition

Isolan, like other carbamate insecticides, targets the enzyme acetylcholinesterase (AChE) in
the synaptic clefts of the insect nervous system. AChE is responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh). By inhibiting AChE, Isolan causes an accumulation of
ACh, leading to continuous nerve stimulation, paralysis, and eventual death of the insect.[2]
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Caption: Mode of action of Isolan as an acetylcholinesterase inhibitor.

Target Pests
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Isolan has been noted for its activity against a variety of common greenhouse pests, including:

Aphids

Whiteflies

Thrips

Mites

Mealybugs

Quantitative Data

Due to the obsolete nature of Isolan, specific efficacy data and established application rates for
greenhouse use are not readily available in contemporary literature. The following tables
provide known toxicity data and a template for recording experimental efficacy data.

Table 1: Mammalian Toxicity of Isolan

Species Route LDso (mgl/kg)
Rat (male) Oral 23
Rat (female) Oral 13
Rat (male) Dermal 5.6
Rat (female) Dermal 6.2

Data sourced from historical toxicological studies.

Table 2: Hypothetical Efficacy Data Template for a Greenhouse Bioassay
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Isolan L Mortality .
. Application Phytotoxicit
Target Pest  Crop Concentrati Rate (%) at
Method y Observed
on (ppm) 72h
Myzus ]
) Bell Pepper 50 Foliar Spray 85 None
persicae
Myzus ) Slight leaf
) Bell Pepper 100 Foliar Spray 98 )
persicae margin burn
Trialeurodes ]
) Tomato 50 Foliar Spray 75 None
vaporariorum
Trialeurodes ]
] Tomato 100 Foliar Spray 92 None
vaporariorum
Bell Pepper / ]
Control 0 (Water) Foliar Spray 5 None
Tomato

This table is for illustrative purposes to guide data presentation in a research context.

Experimental Protocols

The following protocols are generalized for the evaluation of an insecticide like Isolan in a

controlled greenhouse research setting.

Protocol for Foliar Spray Application

o Preparation of Isolan Solution:

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

o Prepare a stock solution of Isolan in a suitable solvent.

o Create a dilution series to achieve the desired experimental concentrations (e.g., 10, 50,

100, 200 ppm). Use distilled water for final dilutions and include a surfactant as

recommended for carbamate insecticides to ensure even leaf coverage.
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e Plant Preparation:
o Use uniformly grown, pest-free plants of a consistent age and size.

o Infest plants with a known number of the target pest (e.g., 20 adult aphids per leaf) and
allow a 24-hour acclimation period.

o Application:

o Isolate experimental units (individual plants or blocks of plants) to prevent cross-
contamination.

o Use a calibrated handheld sprayer to apply the Isolan solutions.[4]

o Spray to the point of runoff, ensuring thorough coverage of all plant surfaces, including the
undersides of leaves.

o Include a control group sprayed only with water and surfactant.
o Post-Application:

o Maintain plants in a controlled greenhouse environment with consistent temperature,
humidity, and photoperiod.

o Observe and record pest mortality at regular intervals (e.g., 24, 48, and 72 hours).

o Assess and document any signs of phytotoxicity (e.g., leaf yellowing, necrosis, stunting).

Protocol for Efficacy Bioassay

This protocol outlines a method for determining the lethal concentration (LCso) of Isolan for a

specific pest.
o Pest Rearing: Maintain a healthy, susceptible laboratory colony of the target pest.
e Preparation of Treated Surfaces:

o For leaf-dip bioassays, excise leaves from the host plant and dip them into the various
Isolan concentrations for a set time (e.g., 10 seconds).
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o Allow the leaves to air dry completely.

o Bioassay Setup:

o Place the treated leaves in individual petri dishes or ventilated containers with a moistened
filter paper to maintain turgor.

o Introduce a set number of pests (e.g., 10-20 individuals) into each container.

o Seal the containers and place them in a growth chamber with controlled environmental
conditions.

e Data Collection:

o Assess mortality at 24, 48, and 72 hours. Pests that are moribund or unable to move when
gently prodded are considered dead.

o Use the mortality data to perform a probit analysis to calculate the LCso and LCoo values.
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Caption: General workflow for evaluating insecticide efficacy in a research setting.

Resistance Management

The development of insecticide resistance is a significant concern with all classes of
insecticides, including carbamates.[1] Research on houseflies has demonstrated the potential
for resistance to Isolan to develop. While Isolan is not in current use, a research program
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should incorporate principles of Insecticide Resistance Management (IRM) as a matter of good
scientific practice.

e Mode of Action Rotation: In a hypothetical, long-term study, treatments with Isolan (IRAC
Group 1A) should be rotated with insecticides from different IRAC groups to prevent the
selection of resistant individuals.

o Baseline Susceptibility: Establish and monitor the baseline susceptibility of the target pest
population to Isolan before and during the experimental period.

 Integrated Pest Management (IPM): In any greenhouse setting, chemical controls should be
considered as one component of a broader IPM program that includes biological, cultural,
and physical control methods.

Safety Precautions
Isolan is a highly toxic compound. Strict adherence to safety protocols is mandatory.
o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

glasses or goggles, a lab coat, and respiratory protection when handling the concentrated
product or preparing dilutions.

o Ventilation: Work in a well-ventilated area or under a chemical fume hood.

o Restricted Entry Interval (REI): After application in a greenhouse, a restricted entry interval
must be observed. The duration of this interval would need to be determined based on
experimental parameters and risk assessment.

o Disposal: Dispose of all waste materials (unused solutions, contaminated PPE, etc.) in
accordance with institutional and local hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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